Cas no 52418-81-2 (3-Hexanol, 1-chloro-)

• Product Name: 3-Hexanol, 1-chloro-
• CAS No: 52418-81-2
• MF: C₆H₁₃ClO
• MW: 136.619821310043
• CID: 359682
• PubChem ID: 18921007
• Update Time: 2025-04-19

3-Hexanol, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 1-chloro-
• 1-chlorohexan-3-ol
• SCHEMBL6809036
• DTXSID80596496
• AKOS006382365
• ATPACXQWJGPUNW-UHFFFAOYSA-N
• 52418-81-2
• 1-chloro-3-hexanol

• Inchi： 1S/C6H13ClO/c1-2-3-6(8)4-5-7/h6,8H,2-5H2,1H3
• InChI Key： ATPACXQWJGPUNW-UHFFFAOYSA-N
• SMILES： ClCCC(CCC)O

Computed Properties

• Exact Mass: 136.06559
• Monoisotopic Mass: 136.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23